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Vimirogant Application Notes

Vimirogant was developed as an oral therapeutic targeting the I1L-23/Th17 axis by inhibiting the RORyt
transcription factor [1] [2]. This mechanism offered a potential alternative to biologic therapies by broadly

affecting Th17 cell differentiation and the production of associated cytokines like IL-17A [3] [2].

¢ Mechanism of Action: As an inverse agonist of RORyt, Vimirogant suppresses the receptor's
constitutive activity, thereby inhibiting the differentiation and function of Th17 cells and reducing the
production of pro-inflammatory cytokines (e.g., IL-17A, IL-17F, IL-22) [1] [3] [2].

o Key Characteristics: The free form of Vimirogant is noted to be prone to instability. Researchers
have used a stable salt form (Vimirogant hydrochloride) which retains the same biological activity [3].

The diagram below illustrates the core mechanism of Vimirogant within the IL.-23/Th17 pathway.
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Quantitative Profile of Vimirogant

The table below summarizes key quantitative data from publicly available studies.

Parameter Value Assay System/Notes

Binding Affinity (Ki) 3.5nM [3] RORyt binding assay

In Vitro Potency (ICso) 3.7nM [1] RORYy radioligand binding scintillation proximity assay
Cellular Potency (ICso) 17 nM [3] Cellular assay measuring RORyt inhibition
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| IL-17A Inhibition (ICso) | 18 nM (hPBMCs) [3] 192 nM (Human Whole Blood) [1] [3] | Activated human
Peripheral Blood Mononuclear Cells (hPBMCs) | | Selectivity | >1000-fold vs. RORa & RORJ [1] [3] |
Selectivity over other ROR isoforms | | hERG Inhibition | 45.4% at 3 pM [1] | Cardiac safety pharmacology

assay |

Experimental Protocols

The following sections detail standard experimental methodologies used to characterize RORyt inhibitors

like Vimirogant.

In Vitro Binding and Biochemical Assays

Objective: To determine the compound's direct binding affinity and functional inhibition of the RORyt

receptor.

Protocol 1: Radioligand Binding Scintillation Proximity Assay (SPA) [1]

¢ Reconstitution: Prepare recombinant human RORyt ligand-binding domain (LBD).

¢ Incubation: Mix the receptor with a fixed concentration of a radio-labeled tracer ligand and varying
concentrations of Vimirogant.

¢ Detection: Add SPA beads. Beads capture the receptor; proximity of the radioisotope to the bead
emits a light signal.

o Data Analysis: The signal decreases as Vimirogant displaces the tracer. Plot concentration-
response data to calculate the ICso value (e.g., 3.7 nM).

Protocol 2: Reporter Gene Assay (RGA) [2]

e Transfection: Host cells are transfected with a plasmid expressing RORyt and a reporter construct
with an ROR-response element driving luciferase.

¢ Stimulation & Inhibition: Activate the receptor and treat cells with a concentration range of
Vimirogant.

e Measurement: Lyse cells and measure luciferase activity, which correlates with RORyt activity.

o Data Analysis: Calculate ICso based on the reduction of luminescence.

In Vitro Cellular and Selectivity Assays
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Objective: To evaluate the functional effect of Vimirogant in a cellular context and its selectivity against

related targets.

Protocol 3: IL-17A Inhibition in hPBMCs and Whole Blood [1] [3]

Cell Preparation: Isolate CD4+ T-cells or use fresh human whole blood.

Stimulation & Treatment: Stimulate cells under Th17-polarizing conditions in the presence of
Vimirogant.

Cytokine Measurement: After incubation, measure IL-17A levels in the supernatant using ELISA.
Data Analysis: Generate a dose-response curve to determine the ICso for IL-17A suppression.

Protocol 4: Selectivity Profiling

¢ Panel Testing: Test Vimirogant against a panel of nuclear receptors including RORa and ROR[.

e Assay Conditions: Use binding or functional assays similar to Protocol 1 for each off-target.

¢ Data Analysis: Calculate the fold-selectivity by comparing ICso or Ki values for RORyt versus other
receptors [1] [3].

In Vivo Efficacy Model

Objective: To assess the therapeutic efficacy of Vimirogant in a pre-clinical animal model of autoimmune

disease.

Protocol 5: Mouse Experimental Autoimmune Encephalomyelitis (EAE) Model [3]

¢ Induction: Immunize mice with MOGss—ss peptide in Complete Freund's Adjuvant to induce disease.

e Dosing: Administer Vimirogant orally at a predetermined dose daily, starting from immunization or
onset of symptoms.

¢ Monitoring: Score animals daily for clinical signs of paralysis.

¢ Endpoint Analysis: At study end, assess spinal cords for demyelination and inflammation, and
measure mMRNA levels of inflammatory markers.

The general workflow for characterizing a compound like Vimirogant is summarized below.
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Important Considerations for Researchers

e Clinical Status: Be aware that Vimirogant's development for psoriasis and psoriatic arthritis was
discontinued after Phase Il trials [4] [5]. Published data primarily comes from early-stage pre-
clinical and clinical studies.

e Compound Stability: The free form of Vimirogant is noted to be unstable. For experimental use, the
stable hydrochloride salt form should be sourced to ensure reliable results [3].

o Safety Profile: Early data indicated significant hERG channel inhibition at a relatively low
concentration, which may have been a factor in its discontinued development and should be
considered in any safety assessment [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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